1-[(5-chloro-2-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole

• Molecular Formula: C13H10ClN3O2S
• Molecular Weight: 307.76 g/mol
• IUPAC Name: 1-(5-chloro-2-methylphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C13H10ClN3O2S/c1-9-6-7-10(14)8-13(9)20(18,19)17-12-5-3-2-4-11(12)15-16-17/h2-8H,1H3
• InChI Key: OYVQTLJITFWYLQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)N2C3=CC=CC=C3N=N2

Description

1-[(5-chloro-2-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole is a chemical compound that is widely used in scientific research. It is also known as CBS-77 and is a potent inhibitor of protein kinase D (PKD).

Mechanism of Action

CBS-77 inhibits the activity of PKD by binding to the enzyme's ATP-binding site. This prevents the enzyme from phosphorylating its substrates, which leads to the inhibition of various cellular processes that are dependent on PKD activity.
Biochemical and Physiological Effects:
CBS-77 has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and reduce the formation of blood vessels (angiogenesis). CBS-77 has also been shown to modulate the activity of other signaling pathways, including the MAPK and PI3K/Akt pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBS-77 is its potency and specificity for PKD. This makes it a valuable tool for studying the role of PKD in various cellular processes. However, CBS-77 also has some limitations. It is a relatively new compound, and its long-term effects on cells and tissues are not well understood. Additionally, CBS-77 may have off-target effects on other enzymes and signaling pathways, which could complicate its use in some experiments.

Future Directions

There are many potential future directions for research on CBS-77. One area of interest is the development of new derivatives of CBS-77 that have improved potency and specificity for PKD. Another area of interest is the study of the long-term effects of CBS-77 on cells and tissues. Finally, CBS-77 may have potential therapeutic applications for the treatment of cancer and other diseases that are dependent on PKD activity.

Synthesis Methods

The synthesis of CBS-77 involves the reaction of 5-chloro-2-methylphenylsulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a base. The resulting compound is then purified by column chromatography.

Scientific Research Applications

CBS-77 is used in a variety of scientific research applications, particularly in the field of cancer research. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. CBS-77 has also been used to study the role of PKD in various cellular processes, including cell migration, invasion, and angiogenesis.